Cas no 80015-54-9 (Adenosine,2'-O-[(4-methoxyphenyl)methyl]- (9CI))

• Product Name: Adenosine,2'-O-[(4-methoxyphenyl)methyl]- (9CI)
• CAS No: 80015-54-9
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 729062
• PubChem ID: 294692
• Update Time: 2025-04-19

Adenosine,2'-O-[(4-methoxyphenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2'-O-[(4-methoxyphenyl)methyl]- (9CI)
• 5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-[(4-methoxyphenyl)methoxy]oxolan-3-ol
• (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-[(4-methoxyphenyl)methoxy]oxolan-3-ol
• 2'-O-(4-Methoxybenzyl)-adenosin
• 2'-O-(4-methoxybenzyl)adenosine
• 2'-O-(p-methoxybenzyl)adenosine
• 2'-O-p-Methoxybenzyladenosine
• 9-[2-o-(4-methoxybenzyl)pentofuranosyl]-9h-purin-6-amine
• AC1L6MHD
• AC1Q4Y4B
• AGN-PC-00EYKY
• AR-1H5330
• NSC163565
• NSC-163565
• DTXSID00303927
• 80015-54-9

• Inchi： 1S/C18H21N5O5/c1-26-11-4-2-10(3-5-11)7-27-15-14(25)12(6-24)28-18(15)23-9-22-13-16(19)20-8-21-17(13)23/h2-5,8-9,12,14-15,18,24-25H,6-7H2,1H3,(H2,19,20,21)
• InChI Key： BXCZKVWMLNIKCC-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)OCC1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 387.15443
• Monoisotopic Mass: 387.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 702.1°C at 760 mmHg
• Flash Point: 378.4°C
• Refractive Index: 1.72
• PSA: 137.77
• LogP: 0.83430